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Compound of Interest

Compound Name: Ebov-IN-5

Cat. No.: B15135313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ebov-IN-5 is a research compound identified as an inhibitor of the Ebola virus

(EBOV). Detailed public information on this specific compound is limited. The following

application notes and protocols have been compiled from available data on Ebov-IN-5 and

related compounds in the same chemical series, as well as general laboratory best practices

for handling potent antiviral small molecules. Researchers should conduct their own risk

assessments and consult relevant safety data sheets (SDS) for similar compounds before use.

Introduction
Ebov-IN-5 (also referred to as compound 14 in some literature) is a member of the

adamantane carboxamide chemical series, which has been identified as a class of Ebola virus

(EBOV) inhibitors.[1] These compounds are designed to prevent the virus from entering host

cells, a critical step in the viral lifecycle. The mechanism of action involves direct binding to the

EBOV glycoprotein (GP), which is the sole viral protein on the virion surface responsible for cell

attachment and membrane fusion.[1][2] By inhibiting the function of GP, Ebov-IN-5 and related

compounds block the virus from initiating infection.
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Limited specific data is publicly available for Ebov-IN-5. The table below summarizes known

information and provides context from related compounds within the same adamantane

carboxamide series.

Table 1: Properties of Ebov-IN-5 and Related Compounds
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Property
Ebov-IN-5
(Compound 14)

Related Compound
(Compound 5)

General Remarks

CAS Number 68207-15-8
Not specified in

provided results

Unique identifier for

the chemical

substance.

Molecular Formula C₁₈H₂₁ClN₄O₃S
Not specified in

provided results

Determines the

elemental

composition.[3]

Molecular Weight 408.9 g/mol
Not specified in

provided results

Important for

preparing solutions of

known molarity.[3]

Chemical Class
Adamantane

Carboxamide

Adamantane

Carboxamide

A series of

compounds with a

shared chemical

scaffold.

pEBOV EC₅₀
~3-fold less potent

than Compound 5
~10-15 nM

Half-maximal effective

concentration against

pseudotyped Ebola

virus; lower values

indicate higher

potency.

Aqueous Solubility Not specified

>20 mg/mL (as HCl

salt for selected

analogs)

High solubility is

advantageous for in

vivo studies.

Metabolic Stability Not specified

Selected analogs

show good stability in

human and non-

human liver

microsomes.

Indicates how quickly

the compound is

broken down by

metabolic enzymes.

Cytotoxicity (CC₅₀) Not specified
Not specified for this

specific compound

Concentration at

which the compound

is toxic to 50% of

cells.
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Mechanism of Action
Ebov-IN-5 is an Ebola virus entry inhibitor. The Ebola virus lifecycle begins with the attachment

of the virus to the host cell surface, a process mediated by the viral glycoprotein (GP).

Following attachment, the virus is taken into the cell through processes like macropinocytosis.

Inside the cell, within an endosome, GP is cleaved by host proteases, which triggers

conformational changes leading to the fusion of the viral and endosomal membranes, releasing

the viral genetic material into the cytoplasm.

Ebov-IN-5 and its analogs are believed to directly bind to the EBOV glycoprotein. This binding

event is thought to interfere with the conformational changes required for membrane fusion,

thereby preventing the release of the viral nucleocapsid into the host cell's cytoplasm and

effectively halting the infection at an early stage.

Diagram 1: Mechanism of Action of Ebov-IN-5
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Diagram 1: Mechanism of Action of Ebov-IN-5

Laboratory Handling and Storage
4.1. Safety Precautions

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Handling: Handle Ebov-IN-5 powder in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust. Avoid contact with skin and eyes.

Spills: In case of a spill, wear appropriate PPE, cover the spill with an absorbent material,

and decontaminate the area with a suitable disinfectant. Dispose of waste in a sealed

container according to institutional guidelines.

4.2. Storage Conditions

Solid Form: Store the solid compound in a tightly sealed container in a dry, cool, and well-

ventilated place. For long-term storage, refer to the manufacturer's recommendations, which

are often at -20°C or -80°C.

Solutions: Stock solutions, typically prepared in DMSO, should be stored at -20°C or -80°C

to maintain stability. Avoid repeated freeze-thaw cycles. Aliquoting the stock solution into

single-use volumes is highly recommended.
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Diagram 2: Laboratory Workflow for Ebov-IN-5
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Experimental Protocols
5.1. Protocol 1: Preparation of a 10 mM Stock Solution

This protocol is adapted from a general procedure for similar small molecules.

Materials:

Ebov-IN-5 (solid powder, MW = 408.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

Ebov-IN-5:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 408.9 g/mol * 1000 mg/g = 4.09 mg.

Weighing: In a chemical fume hood, carefully weigh out approximately 4.09 mg of Ebov-IN-5
powder and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the compound.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) may be used if necessary to aid dissolution.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in

sterile amber tubes. Store the aliquots at -20°C or -80°C, protected from light.

5.2. Protocol 2: In Vitro Ebola Virus Pseudotyped Entry Assay
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This protocol allows for the evaluation of Ebov-IN-5's ability to inhibit viral entry in a BSL-2

laboratory setting by using replication-incompetent viral particles. This method is adapted from

a protocol for a similar compound, Ebov-IN-3.

Materials:

HEK293T or other susceptible cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

White, clear-bottom 96-well cell culture plates

Ebov-IN-5 stock solution (10 mM in DMSO)

EBOV-GP pseudotyped viral particles (e.g., VSV or lentivirus backbone expressing

luciferase)

Luciferase assay reagent

Luminometer plate reader

Procedure:

Cell Seeding:

The day before the experiment, seed HEK293T cells into a white, clear-bottom 96-well

plate at a density of 1 x 10⁴ to 2 x 10⁴ cells per well in 100 µL of complete medium.

Incubate overnight at 37°C with 5% CO₂.

Compound Preparation and Treatment:

Prepare a serial dilution of the Ebov-IN-5 stock solution in complete medium. A common

starting point is to create a 2X working concentration series (e.g., from 20 µM to 0.02 µM).

Include a "vehicle control" (medium with the same final concentration of DMSO as the

highest drug concentration) and a "cells only" control (no virus, no drug).
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Remove the medium from the cells and add 50 µL of the diluted compound solutions to the

appropriate wells.

Incubate the plate for 1 hour at 37°C.

Pseudovirus Infection:

Thaw the EBOV-GP pseudotyped virus stock.

Dilute the virus in complete medium to a concentration optimized to give a high signal-to-

background ratio in the luciferase assay.

Add 50 µL of the diluted virus to each well (except the "cells only" control), for a final

volume of 100 µL per well.

Incubate the plate for 48-72 hours at 37°C with 5% CO₂.

Luciferase Readout:

Equilibrate the plate and the luciferase assay reagent to room temperature.

Add the luciferase reagent to each well according to the manufacturer's instructions.

Incubate for 5-10 minutes at room temperature to allow for cell lysis.

Measure the luminescence using a plate reader.

Data Analysis:

Subtract the background luminescence (average of "cells only" wells).

Normalize the data by setting the luminescence of the vehicle control (virus + DMSO) to

100%.

Calculate the percentage of inhibition for each concentration of Ebov-IN-5.

Plot the percentage of inhibition against the log of the compound concentration and use a

non-linear regression model to determine the IC₅₀ value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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